5'-Bromo-9-chloro-2-(furan-2-yl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,3'-indolin]-2'-one
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Overview
Description
The compound is a complex organic molecule with several functional groups and rings, including a furan ring, a pyrazole ring, an oxazine ring, and an indolinone ring. These types of compounds are often found in pharmaceuticals and other biologically active substances .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group or ring system. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, is quite complex. It contains multiple ring systems, some of which are fused, and several heteroatoms (atoms that are not carbon or hydrogen), including oxygen and nitrogen .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the various functional groups present. For example, the furan ring is an aromatic heterocycle and may undergo electrophilic substitution. The indolinone might be susceptible to hydrolysis .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of multiple ring systems and heteroatoms might increase its polarity, affecting its solubility in different solvents .Scientific Research Applications
1. Alkaloid Derivatives and Anti-Influenza Activity
A novel alkaloid similar in structure to the specified compound, along with other known compounds, was isolated from the fermentation broth of Jishengella endophytica 161111. Some of these compounds demonstrated activity against the influenza A virus subtype H1N1, suggesting potential for antiviral drug development (Wang et al., 2014).
2. Antimicrobial Applications
The synthesis and antimicrobial activities of novel pyrazoline derivatives, including structures related to the specified compound, were explored. These derivatives exhibited notable antimicrobial properties, indicating potential applications in combating microbial infections (Raviteja, Lingaiah, & Rajeeva, 2017).
3. Spiro Derivatives and Biological Activities
Spiro derivatives of 1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazines, closely related to the queried compound, were synthesized and evaluated for their antimicrobial, anti-inflammatory, and antioxidant activities. Some compounds displayed high antimicrobial activity and significant anti-inflammatory effects, highlighting their potential in therapeutic applications (Mandzyuk et al., 2020).
4. Heterocyclic Chemistry and Drug Synthesis
The compound and its analogues are part of a broader class of heterocyclic compounds that play a crucial role in the development of novel drugs. These compounds, including pyrazoles and benzoxazines, are central to the design and synthesis of new pharmacologically active agents, indicating their significance in drug discovery and development (Davies, 1992).
Future Directions
Properties
IUPAC Name |
5'-bromo-9-chloro-2-(furan-2-yl)spiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,3'-1H-indole]-2'-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H13BrClN3O3/c22-11-3-5-15-14(8-11)21(20(27)24-15)26-17(10-16(25-26)19-2-1-7-28-19)13-9-12(23)4-6-18(13)29-21/h1-9,17H,10H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMDWZUMVTLZOKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C3=C(C=CC(=C3)Cl)OC4(N2N=C1C5=CC=CO5)C6=C(C=CC(=C6)Br)NC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H13BrClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
303107-10-0 |
Source
|
Record name | 5'-Bromo-9-chloro-2-(furan-2-yl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,3'-indolin]-2'-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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